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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dimercury
diiodide (Hg₂I₂) in various solvents. Due to the compound's limited solubility and historical

usage, quantitative data is sparse. This document compiles available qualitative and

quantitative data, outlines detailed experimental protocols for solubility determination, and

presents logical workflows for solubility assessment.

Executive Summary
Dimercury diiodide, a dense, yellow, light-sensitive crystalline solid, exhibits very low solubility

in water and most common organic solvents.[1][2][3] Its solubility is significantly influenced by

the presence of certain ions, particularly those that can form stable complexes with mercury(I).

This guide summarizes the known solubility characteristics of dimercury diiodide and

provides standardized methodologies for its quantitative determination, addressing a critical

knowledge gap for researchers working with this compound.

Solubility Data
The solubility of dimercury diiodide is a critical parameter for its handling, formulation, and

environmental fate assessment. The following table summarizes the available quantitative and

qualitative solubility data.
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Solvent System Temperature (°C) Solubility Data Type

Water 25 2.04 x 10⁻⁸ g/100 mL Quantitative

Water 25

Molar Solubility: 2.2 x

10⁻¹⁰ mol/L

(Calculated from Ksp)

Quantitative

Ethanol Not Specified Insoluble Qualitative

Diethyl Ether Not Specified Insoluble Qualitative

Castor Oil Not Specified Soluble Qualitative

Aqueous Ammonia Not Specified Soluble Qualitative

Liquid Ammonia Not Specified Soluble Qualitative

Potassium Iodide

Solution
Not Specified Soluble Qualitative

Mercurous Nitrate

Solution
Not Specified Soluble Qualitative

Mercuric Nitrate

Solution
Not Specified Soluble Qualitative

Note: The solubility in aqueous solutions of ammonia, potassium iodide, and mercury nitrates is

attributed to complex ion formation.[2][4]

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of sparingly soluble compounds like dimercury
diiodide requires rigorous experimental design and sensitive analytical techniques. The

following protocol is a generalized methodology based on established guidelines such as the

OECD 105 and U.S. Pharmacopeia (USP) <1236>.[1][5][6]

Principle
The equilibrium solubility is determined by establishing a saturated solution of dimercury
diiodide in the chosen solvent at a constant temperature. The concentration of dissolved
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mercury(I) in the supernatant is then quantified using a suitable analytical method. The "shake-

flask" method is a widely accepted technique for this purpose.[6]

Materials and Equipment
Dimercury Diiodide: High purity, with known and characterized particle size.

Solvents: HPLC grade or equivalent purity.

Constant Temperature Bath/Shaker: Capable of maintaining temperature to ± 0.5°C.[1]

Centrifuge: For separating the solid phase from the supernatant.

Filtration System: Syringe filters (e.g., 0.22 µm PTFE) to remove undissolved particles.

Analytical Instrumentation: Cold Vapor Atomic Absorption Spectrometer (CVAAS), Cold

Vapor Atomic Fluorescence Spectrometer (CVAFS), or Inductively Coupled Plasma Mass

Spectrometer (ICP-MS) for mercury quantification.[7]

Volumetric glassware: Calibrated and cleaned according to standard laboratory procedures.

Experimental Procedure
Preparation of Supersaturated Solution: Add an excess amount of solid dimercury diiodide
to a known volume of the solvent in a sealed, inert container (e.g., borosilicate glass vial with

a PTFE-lined cap). The excess solid is crucial to ensure equilibrium with a saturated solution.

Equilibration: Place the sealed containers in a constant temperature shaker bath. Agitate the

samples for a predetermined period to reach equilibrium. For sparingly soluble salts, this

may take 24 to 72 hours. Preliminary studies should be conducted to determine the time

required to reach a plateau in concentration.

Phase Separation: After equilibration, allow the samples to stand undisturbed at the constant

temperature to allow the solid to settle. Centrifuge the samples to further separate the solid

phase.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To

prevent contamination from undissolved particles, immediately filter the aliquot through a
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0.22 µm filter. The first few drops of the filtrate should be discarded.

Sample Preparation for Analysis: The collected filtrate may require dilution with an

appropriate solvent and acidification (e.g., with nitric acid) to stabilize the mercury species in

solution and to be compatible with the chosen analytical method.

Quantification: Analyze the prepared samples for mercury concentration using a validated

and calibrated analytical method (CVAAS, CVAFS, or ICP-MS).

Data Analysis: Calculate the solubility of dimercury diiodide in the chosen solvent,

expressed in appropriate units (e.g., g/L, mol/L). The experiment should be performed in

triplicate to ensure the reliability of the results.

Visualization of Workflows and Concepts
Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of a sparingly soluble compound like dimercury diiodide.
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Caption: Workflow for experimental solubility determination.
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Dissociation and Solubility Product of Dimercury
Diiodide
The dissolution of dimercury diiodide in water is an equilibrium process governed by its

solubility product constant (Ksp). The following diagram illustrates this relationship.

Hg₂I₂(s)
(Solid Phase)

Hg₂²⁺(aq) + 2I⁻(aq)
(Aqueous Ions)

Dissolution Precipitation

Ksp = [Hg₂²⁺][I⁻]²
Solubility Product Constant

Click to download full resolution via product page

Caption: Dissociation equilibrium of dimercury diiodide.

Conclusion
The solubility of dimercury diiodide is a complex property, characterized by very low aqueous

solubility and enhanced solubility in the presence of complexing agents. This guide provides a

consolidated source of available solubility data and a detailed, actionable protocol for its

experimental determination. The provided workflows offer a clear visual representation of the

necessary experimental and conceptual steps for researchers in the fields of chemistry,

materials science, and pharmaceutical development. Further research to quantify the solubility

of dimercury diiodide in a broader range of organic and aqueous solvent systems is

warranted to expand the fundamental understanding of this compound's behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://homework.study.com/explanation/find-the-concentration-of-hg2-2-plus-in-0-10-m-of-ki-saturated-with-hg2i2-include-activity-coefficients-in-your-solubility-product-expression-the-ksp-of-hg2i2-is-4-6x10-29.html
https://www.gauthmath.com/solution/1986301592243716/Find-the-concentration-of-Hg_22-in-0-050-M-KI-saturated-with-Hg_2I_2-Include-act
https://m.youtube.com/watch?v=qknmuRWnTH4
https://www.vedantu.com/question-answer/expression-for-ksp-of-hg2no32-is-a-hg-+-2no3-2-b-class-12-chemistry-cbse-5fbb34732afe2a6ade8310bf
https://www.vedantu.com/question-answer/expression-for-ksp-of-hg2no32-is-a-hg-+-2no3-2-b-class-12-chemistry-cbse-5fbb34732afe2a6ade8310bf
https://askfilo.com/user-question-answers-smart-solutions/the-solubility-product-of-is-equal-to-a-b-c-d-3135343132303335
https://www.researchgate.net/publication/374633633_Solubility_Properties_of_Methanol_in_Organic_Solvents
https://homework.study.com/explanation/to-determine-the-ksp-value-of-hg2i2-a-chemist-obtained-a-solid-sample-of-hg2i2-in-which-some-of-the-iodine-is-present-as-radioactive-131i-the-count-rate-of-the-hg2i2-sample-is-5-0x10-11-counts-per-minute-per-mole-of-i-an-excess-amount-of-hg2i2-s-is-p.html
https://www.benchchem.com/product/b101418#solubility-of-dimercury-diiodide-in-various-solvents
https://www.benchchem.com/product/b101418#solubility-of-dimercury-diiodide-in-various-solvents
https://www.benchchem.com/product/b101418#solubility-of-dimercury-diiodide-in-various-solvents
https://www.benchchem.com/product/b101418#solubility-of-dimercury-diiodide-in-various-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

